molecular formula C17H14ClNO3 B367210 1-[3-(2-Chlorophenoxy)propyl]indole-2,3-dione CAS No. 842957-36-2

1-[3-(2-Chlorophenoxy)propyl]indole-2,3-dione

Cat. No. B367210
CAS RN: 842957-36-2
M. Wt: 315.7g/mol
InChI Key: WMJHAXVRDGQNOH-UHFFFAOYSA-N
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Description

“1-[3-(2-Chlorophenoxy)propyl]indole-2,3-dione” is a chemical compound with the molecular formula C17H14ClNO3 . It is a derivative of indole-2,3-dione, which is a bicyclic ring system made up of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring .

properties

IUPAC Name

1-[3-(2-chlorophenoxy)propyl]indole-2,3-dione
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InChI

InChI=1S/C17H14ClNO3/c18-13-7-2-4-9-15(13)22-11-5-10-19-14-8-3-1-6-12(14)16(20)17(19)21/h1-4,6-9H,5,10-11H2
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InChI Key

WMJHAXVRDGQNOH-UHFFFAOYSA-N
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Canonical SMILES

C1=CC=C2C(=C1)C(=O)C(=O)N2CCCOC3=CC=CC=C3Cl
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Molecular Formula

C17H14ClNO3
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Molecular Weight

315.7 g/mol
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